Cas no 1889692-20-9 (2-(2,3,4,5-tetrafluorophenyl)propan-1-amine)

• Product Name: 2-(2,3,4,5-tetrafluorophenyl)propan-1-amine
• CAS No: 1889692-20-9
• MF: C₉H₉F₄N
• MW: 207.168076276779
• CID: 6180712
• PubChem ID: 115113254
• Update Time: 2025-05-20

2-(2,3,4,5-tetrafluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,4,5-tetrafluorophenyl)propan-1-amine
• 1889692-20-9
• EN300-1817315

• Inchi： 1S/C9H9F4N/c1-4(3-14)5-2-6(10)8(12)9(13)7(5)11/h2,4H,3,14H2,1H3
• InChI Key： XMHQZZVSXAGCJB-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C(C)CN)F)F)F

Computed Properties

• Exact Mass: 207.06711194g/mol
• Monoisotopic Mass: 207.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2,3,4,5-tetrafluorophenyl)propan-1-amine

Introduction to 2-(2,3,4,5-tetrafluorophenyl)propan-1-amine (CAS No. 1889692-20-9)

2-(2,3,4,5-tetrafluorophenyl)propan-1-amine, identified by the chemical identifier CAS No. 1889692-20-9, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms substituting hydrogen atoms on a benzene ring, which imparts unique electronic and steric properties. The structural motif of 2,3,4,5-tetrafluorophenyl provides a platform for diverse biological activities, making it a valuable scaffold in drug discovery and material science.

The synthesis and application of 2-(2,3,4,5-tetrafluorophenyl)propan-1-amine have been explored in several cutting-edge research studies. One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of biologically active molecules. The fluorine atoms in the aromatic ring enhance the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Recent advancements in medicinal chemistry have demonstrated that fluorinated amines can act as key pharmacophores in the development of novel therapeutic agents.

In particular, the tetrafluorophenyl group has been shown to modulate receptor binding affinity and pharmacokinetic profiles. For instance, studies have indicated that derivatives of 2-(2,3,4,5-tetrafluorophenyl)propan-1-amine exhibit promising activity against various targets, including enzymes and receptors involved in inflammatory pathways. This has led to investigations into its potential role in treating conditions such as arthritis and cancer. The ability to fine-tune the electronic properties of the aromatic ring through fluorination provides chemists with a powerful tool for optimizing biological activity.

The chemical properties of CAS No. 1889692-20-9 also make it an interesting candidate for material science applications. Fluorinated aromatic compounds are known for their high thermal stability and resistance to chemical degradation, which are desirable traits in industrial and specialty chemical applications. Researchers have explored its use in the development of advanced polymers and coatings that exhibit enhanced durability and functionality.

From a synthetic chemistry perspective, 2-(2,3,4,5-tetrafluorophenyl)propan-1-amine serves as a versatile building block for constructing more complex molecules. The presence of both an amine group and a tetrafluorophenyl moiety allows for further functionalization through various organic reactions such as nucleophilic substitution, coupling reactions, and cross-coupling techniques like Suzuki or Buchwald-Hartwig couplings. These reactions enable the introduction of additional functional groups or side chains, tailoring the properties of the final compound to specific applications.

Recent research has also highlighted the importance of computational methods in understanding the behavior of fluorinated compounds like CAS No. 1889692-20-9. Molecular modeling studies have provided insights into how fluorine atoms influence molecular interactions at both the atomic and macroscopic levels. These computational approaches are complemented by experimental techniques such as NMR spectroscopy and X-ray crystallography, which further elucidate the structure-property relationships of this class of compounds.

The pharmaceutical industry has been particularly keen on exploring fluorinated amines due to their potential to improve drug efficacy and reduce side effects. For example, studies have shown that incorporating fluorine atoms can enhance binding affinity to biological targets while minimizing off-target interactions. This is exemplified by drugs such as osimertinib (a kinase inhibitor used in cancer treatment) and fluoxetine (an antidepressant), which incorporate fluorinated amine moieties into their structures.

In conclusion,2-(2,3,4,5-tetrafluorophenyl)propan-1-amine (CAS No. 1889692-20-9) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for developing novel therapeutics and advanced materials with enhanced performance characteristics. As research continues to uncover new applications for fluorinated compounds,CAS No 1889692209 will undoubtedly remain at forefrontof scientific innovation.